Dispiro[5.1.5.3]hexadecan-7-one

• CAS RN: 1781-86-8
• Molecular Formula: C16H26O
• Molecular Weight: 234.38 g/mol
• IUPAC Name: dispiro[5.1.58.36]hexadecan-7-one
• InChI: InChI=1S/C16H26O/c17-14-15(8-3-1-4-9-15)12-7-13-16(14)10-5-2-6-11-16/h1-13H2
• InChI Key: PGUAFPBHSZZKDP-UHFFFAOYSA-N
• SMILES: C1CCC2(CC1)CCCC3(C2=O)CCCCC3
• synonyms: Dispiro[5.1.5.3]hexadecan-7-one

Description

Dispiro[5.1.5.3]hexadecan-7-one is a synthetic compound that has been recently gaining attention in the scientific community due to its potential applications in various fields. This compound has a unique structure, which makes it an interesting subject for research. In 1.5.3]hexadecan-7-one.

Scientific Research Applications

Dispiro[5.1.5.3]hexadecan-7-one has been studied extensively for its potential applications in various scientific fields. One of the most promising applications is in the field of materials science, where it can be used as a building block for the synthesis of new materials with unique properties. It has also been studied for its potential use as a drug delivery system due to its ability to encapsulate drugs and release them in a controlled manner.

Mechanism of Action

The mechanism of action of dispiro[5.1.5.3]hexadecan-7-one is not fully understood yet. However, it is believed to interact with biological membranes and alter their properties. This interaction can lead to changes in the permeability and fluidity of the membrane, which can affect cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to exhibit antibacterial and antifungal properties, which makes it a potential candidate for the development of new antibiotics. It has also been shown to have anti-inflammatory properties, which makes it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using dispiro[5.1.5.3]hexadecan-7-one in lab experiments is its unique structure, which makes it an interesting subject for research. It is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the main limitations is the lack of understanding of its mechanism of action, which makes it difficult to predict its effects in biological systems.

Future Directions

There are several future directions for research on dispiro[5.1.5.3]hexadecan-7-one. One area of research is the development of new materials using this compound as a building block. Another area of research is the investigation of its potential use as a drug delivery system. Additionally, further research is needed to fully understand its mechanism of action and to explore its potential applications in various scientific fields.
Conclusion:
This compound is a synthetic compound that has the potential for various scientific applications. Its unique structure and properties make it an interesting subject for research. However, further research is needed to fully understand its mechanism of action and to explore its potential applications in various scientific fields.

Synthesis Methods

The synthesis of dispiro[5.1.5.3]hexadecan-7-one involves a multi-step process that requires expertise in organic chemistry. The initial step involves the preparation of a dispiro precursor, which is then converted into the final product through a series of reactions. The synthesis method of this compound has been optimized over time, and several efficient methods have been developed.